sulfosuccinimidyl-2-(3-azido-2-nitrobenzamido)ethyl-1,3/'-dithiopropionate
sulfosuccinimidyl-2-(3-azido-2-nitrobenzamido)ethyl-1,3/'-dithiopropionate
Brand Name:
Vulcanchem
CAS No.:
112820-42-5
VCID:
VC0044393
InChI:
InChI=1S/C16H16N6O10S3.Na/c17-20-19-9-1-2-11(22(27)28)10(7-9)15(25)18-4-6-34-33-5-3-14(24)32-21-13(23)8-12(16(21)26)35(29,30)31;/h1-2,7,12H,3-6,8H2,(H,18,25)(H,29,30,31);/q;+1/p-1
SMILES:
C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H15N6NaO10S3
Molecular Weight:
570.5 g/mol
sulfosuccinimidyl-2-(3-azido-2-nitrobenzamido)ethyl-1,3/'-dithiopropionate
CAS No.: 112820-42-5
Main Products
VCID: VC0044393
Molecular Formula: C16H15N6NaO10S3
Molecular Weight: 570.5 g/mol
CAS No. | 112820-42-5 |
---|---|
Product Name | sulfosuccinimidyl-2-(3-azido-2-nitrobenzamido)ethyl-1,3/'-dithiopropionate |
Molecular Formula | C16H15N6NaO10S3 |
Molecular Weight | 570.5 g/mol |
IUPAC Name | sodium;1-[3-[2-[(5-azido-2-nitrobenzoyl)amino]ethyldisulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate |
Standard InChI | InChI=1S/C16H16N6O10S3.Na/c17-20-19-9-1-2-11(22(27)28)10(7-9)15(25)18-4-6-34-33-5-3-14(24)32-21-13(23)8-12(16(21)26)35(29,30)31;/h1-2,7,12H,3-6,8H2,(H,18,25)(H,29,30,31);/q;+1/p-1 |
Standard InChIKey | ICPJFWLPTHHFGV-UHFFFAOYSA-M |
SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
Canonical SMILES | C1C(C(=O)N(C1=O)OC(=O)CCSSCCNC(=O)C2=C(C=CC(=C2)N=[N+]=[N-])[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
Synonyms | SAND-PR sulfosuccinimidyl-2-(3-azido-2-nitrobenzamido)ethyl-1,3'-dithiopropionate |
PubChem Compound | 130717 |
Last Modified | Dec 03 2021 |
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